Cas no 1251239-12-9 (1-3-(trifluoromethyl)phenylethane-1-sulfonamide)

• Product Name: 1-3-(trifluoromethyl)phenylethane-1-sulfonamide
• CAS No: 1251239-12-9
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• MDL: MFCD16677712
• CID: 5249572
• PubChem ID: 62085111
• Update Time: 2023-11-24

1-3-(trifluoromethyl)phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)ethane-1-sulfonamide
• 1-[3-(trifluoromethyl)phenyl]ethane-1-sulfonamide
• Benzenemethanesulfonamide, α-methyl-3-(trifluoromethyl)-
• 1-3-(trifluoromethyl)phenylethane-1-sulfonamide

• MDL： MFCD16677712
• Inchi： 1S/C9H10F3NO2S/c1-6(16(13,14)15)7-3-2-4-8(5-7)9(10,11)12/h2-6H,1H3,(H2,13,14,15)
• InChI Key： DHQUSXKBIIKPBO-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes